Cas no 926224-73-9 (4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde)

• Product Name: 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde
• CAS No: 926224-73-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD08442696
• CID: 3032111
• PubChem ID: 16769501
• Update Time: 2025-10-30

4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3-(PYRIDIN-3-YLMETHOXY)BENZALDEHYDE
• 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde
• EN300-36747
• AKOS000125686
• G21758
• Z295453308
• 4-METHOXY-3-(PYRIDIN-3-YLMETHOXY)-BENZALDEHYDE
• 926224-73-9

• MDL： MFCD08442696
• Inchi： 1S/C14H13NO3/c1-17-13-5-4-11(9-16)7-14(13)18-10-12-3-2-6-15-8-12/h2-9H,10H2,1H3
• InChI Key： PTCKCSITOQANNI-UHFFFAOYSA-N
• SMILES： O(CC1C=NC=CC=1)C1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 243.08954328Da
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4Ų

4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde

Comprehensive Overview of 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde (CAS No. 926224-73-9)

4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde (CAS No. 926224-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzaldehyde derivative is characterized by its unique molecular structure, featuring a methoxy group and a pyridinylmethoxy substituent. Its versatility makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

In recent years, the demand for high-purity benzaldehyde derivatives like 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of compounds widely studied for their role in treating chronic diseases. The compound's pyridine moiety enhances its binding affinity to biological targets, making it a focal point in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 926224-73-9 is often synthesized via etherification reactions involving 3-hydroxypyridine and 4-hydroxy-3-methoxybenzaldehyde. Its aldehyde functional group allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability aligns with the growing trend of fragment-based drug design (FBDD), where small molecules like 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde serve as critical starting points.

Beyond pharmaceuticals, this compound has found utility in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-rich pyridine ring contribute to desirable optoelectronic properties, making it a candidate for OLEDs and sensors. With the rise of green chemistry, researchers are also exploring eco-friendly synthesis routes for CAS No. 926224-73-9 to minimize environmental impact.

Analytical characterization of 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These techniques are essential for meeting the stringent requirements of Good Manufacturing Practice (GMP) in industrial-scale production. The compound's stability under various conditions is another area of active investigation, particularly for long-term storage and formulation development.

As the scientific community continues to explore multi-target drug discovery, compounds like CAS No. 926224-73-9 are gaining prominence. Its dual functionality—combining aromatic aldehydes and heterocyclic systems—offers a strategic advantage in designing next-generation therapeutics. Future research may focus on optimizing its bioavailability and pharmacokinetic profile to enhance clinical applicability.

In summary, 4-methoxy-3-[(pyridin-3-yl)methoxy]benzaldehyde (CAS No. 926224-73-9) represents a nexus of innovation across multiple disciplines. Its role in advancing drug discovery, material engineering, and sustainable chemistry underscores its importance in modern scientific endeavors. With ongoing advancements in computational chemistry and automated synthesis, the potential applications of this compound are poised to expand even further.